2-[(E)-2-(2-methoxyphenyl)ethenyl]-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile

• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol
• IUPAC Name: 2-[(E)-2-(2-methoxyphenyl)ethenyl]-5-pyrrolidin-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H17N3O2/c1-21-15-7-3-2-6-13(15)8-9-16-19-14(12-18)17(22-16)20-10-4-5-11-20/h2-3,6-9H,4-5,10-11H2,1H3/b9-8+
• InChI Key: PRMFYJDRSPNKLD-CMDGGOBGSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C2=NC(=C(O2)N3CCCC3)C#N
• Canonical SMILES: COC1=CC=CC=C1C=CC2=NC(=C(O2)N3CCCC3)C#N

Description

2-[(1E)-2-(2-METHOXYPHENYL)ETHENYL]-5-(PYRROLIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE is a complex organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes a methoxyphenyl group, a pyrrolidinyl group, and an oxazole ring, making it an interesting subject for chemical and biological studies.

Preparation Methods

The synthesis of 2-[(1E)-2-(2-METHOXYPHENYL)ETHENYL]-5-(PYRROLIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE typically involves multiple steps, including the formation of the oxazole ring and the introduction of the methoxyphenyl and pyrrolidinyl groups. Common synthetic routes may involve:

Formation of the Oxazole Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Methoxyphenyl Group: This step may involve the use of methoxyphenyl isocyanate as a reagent.

Addition of the Pyrrolidinyl Group: This can be done through substitution reactions using pyrrolidine as a nucleophile.

Industrial production methods would likely optimize these steps for efficiency and yield, potentially involving catalytic processes and advanced purification techniques.

Chemical Reactions Analysis

2-[(1E)-2-(2-METHOXYPHENYL)ETHENYL]-5-(PYRROLIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced forms of the compound.

Substitution: The methoxyphenyl and pyrrolidinyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: It may serve as a probe or ligand in biological studies, helping to elucidate the functions of various biomolecules.

Medicine: The compound could be investigated for its pharmacological properties, including potential therapeutic effects.

Industry: It may find applications in the development of new industrial chemicals and processes.

Mechanism of Action

The mechanism by which 2-[(1E)-2-(2-METHOXYPHENYL)ETHENYL]-5-(PYRROLIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE exerts its effects depends on its interaction with molecular targets. The compound’s structure allows it to interact with various enzymes and receptors, potentially modulating their activity. The specific pathways involved would depend on the context of its application, whether in biological systems or chemical processes.

Comparison with Similar Compounds

Similar compounds to 2-[(1E)-2-(2-METHOXYPHENYL)ETHENYL]-5-(PYRROLIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE include other oxazole derivatives and compounds containing methoxyphenyl and pyrrolidinyl groups These compounds may share some chemical properties but differ in their specific applications and effects